Cas no 1177362-39-8 (2-(piperazin-1-ylmethyl)-1H-benzimidazole;dihydrochloride)

• Product Name: 2-(piperazin-1-ylmethyl)-1H-benzimidazole;dihydrochloride
• CAS No: 1177362-39-8
• MF: C₁₂H₁₇ClN₄
• MW: 252.743180990219
• MDL: MFCD10023086
• CID: 4561679
• PubChem ID: 47002860
• Update Time: 2025-06-13

2-(piperazin-1-ylmethyl)-1H-benzimidazole;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(piperazin-1-ylmethyl)-1H-benzo[d]imidazole dihydrochloride
• 2-[(piperazin-1-yl)methyl]-1H-1,3-benzodiazole dihydrochloride
• 2-(piperazin-1-ylmethyl)-1H-benzimidazole dihydrochloride
• 2-(piperazin-1-ylmethyl)-1H-benzimidazole;dihydrochloride
• EN300-61785
• Z1695740487
• MFCD10023086
• F2158-0625
• 1177362-39-8
• C12H18Cl2N4
• 2-(piperazin-1-ylmethyl)-1H-1,3-benzodiazole dihydrochloride
• AKOS022209321
• G32228
• 2-[(piperazin-1-yl)methyl]-1H-1,3-benzodiazoledihydrochloride

• MDL： MFCD10023086
• Inchi： 1S/C12H16N4.ClH/c1-2-4-11-10(3-1)14-12(15-11)9-16-7-5-13-6-8-16;/h1-4,13H,5-9H2,(H,14,15);1H
• InChI Key： IQSVIVLHDQGGQM-UHFFFAOYSA-N
• SMILES： C(N1CCNCC1)C1=NC2=CC=CC=C2N1.Cl

Computed Properties

• Exact Mass: 288.0908520g/mol
• Monoisotopic Mass: 288.0908520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-(piperazin-1-ylmethyl)-1H-benzimidazole;dihydrochloride

Professional Introduction to 2-(piperazin-1-ylmethyl)-1H-benzimidazole; dihydrochloride (CAS No. 1177362-39-8)

2-(piperazin-1-ylmethyl)-1H-benzimidazole; dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1177362-39-8, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound belongs to the benzimidazole class, which is well-documented for its diverse biological activities and therapeutic potential. The structural incorporation of a piperazine moiety enhances its pharmacological properties, making it a valuable scaffold for the design of novel therapeutic agents.

The benzimidazole core is a heterocyclic aromatic compound that has been extensively studied for its role in various biological processes. Its unique structure, characterized by a fused benzene and imidazole ring system, contributes to its ability to interact with biological targets such as enzymes and receptors. The presence of the piperazine group in 2-(piperazin-1-ylmethyl)-1H-benzimidazole; dihydrochloride further modulates its pharmacokinetic and pharmacodynamic properties, enhancing its solubility and binding affinity.

In recent years, there has been a growing interest in benzimidazole derivatives as potential candidates for treating various diseases, including cancer, infectious diseases, and neurological disorders. The dihydrochloride salt form of this compound improves its stability and bioavailability, making it more suitable for pharmaceutical applications. Current research indicates that derivatives of this compound exhibit promising activities against several targets, including kinases and transcription factors.

One of the most notable applications of 2-(piperazin-1-ylmethyl)-1H-benzimidazole; dihydrochloride is in the development of anticancer agents. Studies have shown that this compound can inhibit the activity of specific kinases involved in tumor growth and progression. For instance, research published in peer-reviewed journals has demonstrated its ability to block the activity of cyclin-dependent kinases (CDKs), which are critical for cell cycle regulation. By inhibiting these kinases, the compound can induce apoptosis in cancer cells, making it a potential therapeutic option for certain types of cancer.

Furthermore, the piperazine moiety in the structure contributes to the compound's ability to cross the blood-brain barrier, which is essential for treating neurological disorders. This property has opened up new avenues for research into using benzimidazole derivatives as treatments for conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that 2-(piperazin-1-ylmethyl)-1H-benzimidazole; dihydrochloride can modulate neurotransmitter levels and protect against neurodegenerative damage.

The synthesis of 2-(piperazin-1-ylmethyl)-1H-benzimidazole; dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of an appropriate benzimidazole derivative with piperazine in the presence of a coupling agent. Subsequent steps may include functional group modifications to introduce the methyl group and convert the free base into its dihydrochloride salt form. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve efficiency and minimize byproduct formation.

The pharmacological profile of this compound is further enhanced by its interactions with various biological targets. For example, studies have revealed that it can bind to ATP-binding sites on kinases, thereby inhibiting their catalytic activity. This mechanism of action makes it a promising candidate for developing kinase inhibitors, which are widely used in cancer therapy. Additionally, the compound's ability to modulate other cellular processes, such as cell signaling pathways and DNA repair mechanisms, adds to its therapeutic potential.

In clinical trials, 2-(piperazin-1-ylmethyl)-1H-benzimidazole; dihydrochloride has shown encouraging results in preclinical models of cancer and neurological disorders. These studies have provided valuable insights into its safety profile and efficacy at different dosages. While further research is needed to fully understand its clinical applications, preliminary findings suggest that it could be a valuable addition to existing treatment regimens.

The development of new pharmaceutical agents relies heavily on advancements in synthetic chemistry and drug discovery technologies. The case of 2-(piperazin-1-ylmethyl)-1H-benzimidazole; dihydrochloride exemplifies how structural modifications can lead to compounds with enhanced biological activity and therapeutic potential. By leveraging cutting-edge techniques such as high-throughput screening and computational modeling, researchers can accelerate the discovery process and identify novel drug candidates more efficiently.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Investigating its interactions with additional biological targets and exploring new synthetic pathways will be crucial steps in realizing its full potential. As our understanding of disease mechanisms continues to evolve, compounds like 2-(piperazin-1-ylmethyl)-1H-benzimidazole; dihydrochloride are expected to play a significant role in next-generation therapies.